Cas no 80909-29-1 (1-Undecanaminium,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-N,N,N-trimethyl-10-(trifluoromethyl)-,iodide (1:1))

• Product name: 1-Undecanaminium,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-N,N,N-trimethyl-10-(trifluoromethyl)-,iodide (1:1)
• CAS No: 80909-29-1
• MF: C₁₅H₁₅F₁₉INO
• MW: 713.159843683243
• CID: 728558
• PubChem ID: 3018975

1-Undecanaminium,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-N,N,N-trimethyl-10-(trifluoromethyl)-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Undecanaminium,4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-N,N,N-trimethyl-10-(trifluoromethyl)-,iodide (1:1)
• [4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl]trimethylammonium iodide
• [4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl]-trimethylazanium,iodide
• (4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-Hexadecafluoro-2-hydroxy-10-(trifluoromethyl)undecyl)trimethylammonium iodide
• 80909-29-1
• 3-(Perfluoro-7-(methyl)octyl)-2-hydroxypropyltrimethylammonium iodide
• EINECS 279-621-6
• BPGOAOSBJKHSJL-UHFFFAOYSA-M
• DTXSID00880985
• NS00090429

• Inchi： InChI=1S/C15H15F19NO.HI/c1-35(2,3)5-6(36)4-7(16,17)9(19,20)11(23,24)13(27,28)12(25,26)10(21,22)8(18,14(29,30)31)15(32,33)34;/h6,36H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： BPGOAOSBJKHSJL-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)CC(CC(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O.[I-]

Computed Properties

• Exact Mass: 712.989
• Monoisotopic Mass: 712.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų